(6-Phenoxypyridin-3-yl)methanol

• IUPAC Name: (6-phenoxypyridin-3-yl)methanol
• InChI: InChI=1S/C12H11NO2/c14-9-10-6-7-12(13-8-10)15-11-4-2-1-3-5-11/h1-8,14H,9H2
• InChI Key: ZAKRVFYNLKKPOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=C(C=C2)CO
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID20380134
• Molecular Weight: 201.22 g/mol
• CAS No.: 101990-68-5

Description

(6-Phenoxypyridin-3-yl)methanol: is a chemical compound with the molecular formula C₁₂H₁₁NO₂ and a molecular weight of 201.22 g/mol . It is characterized by a phenoxy group attached to a pyridine ring, which is further connected to a methanol group. This compound is primarily used in research and development within various scientific fields.

Scientific Research Applications

(6-Phenoxypyridin-3-yl)methanol has diverse applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials and chemical processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (6-Phenoxypyridin-3-yl)methanol typically involves the reaction of 3-hydroxypyridine with phenol in the presence of a suitable base, such as potassium carbonate . The reaction is carried out under reflux conditions in a solvent like dimethylformamide . The resulting product is then purified through recrystallization or column chromatography .

Industrial Production Methods: While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This includes optimizing reaction conditions, using industrial-grade reagents, and employing large-scale purification techniques such as distillation or industrial chromatography.

Chemical Reactions Analysis

Types of Reactions: (6-Phenoxypyridin-3-yl)methanol undergoes various chemical reactions, including:

Oxidation: The methanol group can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form the corresponding alcohol or amine derivatives.

Substitution: The phenoxy group can undergo nucleophilic substitution reactions to introduce different functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as or in acidic conditions.

Reduction: Reagents like or .

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed:

Oxidation: Formation of .

Reduction: Formation of derivatives.

Substitution: Formation of various substituted pyridine derivatives.

Mechanism of Action

The mechanism of action of (6-Phenoxypyridin-3-yl)methanol involves its interaction with specific molecular targets and pathways. The phenoxy and pyridine groups allow it to bind to various enzymes and receptors, potentially modulating their activity. This compound may also interfere with cellular signaling pathways, leading to changes in cellular functions and responses .

Comparison with Similar Compounds

• (6-Phenoxypyridin-2-yl)methanol
• (6-Phenoxypyridin-4-yl)methanol
• (6-Phenoxypyridin-3-yl)ethanol

Uniqueness: (6-Phenoxypyridin-3-yl)methanol is unique due to the specific positioning of the phenoxy group on the pyridine ring, which influences its chemical reactivity and biological activity. Compared to its analogs, it may exhibit different binding affinities and selectivities towards molecular targets, making it a valuable compound for targeted research and development .

Synthesis routes and methods

Procedure details

To a diethyl ether (30.0 mL) solution of 5-bromo-2-phenoxy-pyridine (1.02 g, 4.08 mmol) described in Manufacturing Example 40-1-1 was added dropwise n-butyl lithium (2.55 M n-hexane solution, 1.92 mL, 4.90 mmol) on a dry ice-ethanol bath (−78° C.) under nitrogen atmosphere, which was stirred for 30 minutes at −78° C. Thereafter, N,N-dimethylformamide (378 μL, 4.90 mmol) was added dropwise, which was stirred for 10 minutes at −78° C. Then, sodium borohydride (309 mg, 8.16 mmol) and methanol (15.0 mL) were added, which was stirred for 20 minutes at room temperature. Water was added to the reaction mixture, which was extracted with ethyl acetate. The organic layer was washed with saturated aqueous sodium chloride, and the solvent was evaporated under a reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:heptane=1:1) to obtain the title compound (2.93 g, 66.5%).